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Compound of Interest

Compound Name: Fmoc-d-val-opfp

CAS No.: 125043-10-9

Cat. No.: B3225593

Get Quote

Executive Summary: The Hazard Profile
Fmoc-D-Valine Pentafluorophenyl Ester (Fmoc-D-Val-OPfp) is a highly reactive amino acid

derivative used in peptide synthesis. While the Fmoc-D-Valine moiety is relatively benign, the

pentafluorophenyl (Pfp) ester functionality dictates the disposal protocol.

Unlike standard Fmoc-amino acids, this compound is an active ester. Upon contact with

moisture, amines, or nucleophiles, it hydrolyzes or aminolyses to release pentafluorophenol

(Pfp-OH).

Critical Safety Insight: Pentafluorophenol is toxic, a skin irritant, and environmentally

hazardous.[1] Furthermore, incineration of this waste generates hydrogen fluoride (HF),

requiring specific waste stream segregation.

Physicochemical & Hazard Data
Quick-reference data for risk assessment and labeling.
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Property Specification Operational Implication

Chemical Name
Fmoc-D-Valine

Pentafluorophenyl Ester

Label waste containers clearly

with full name.

Reactive Moiety
Pentafluorophenyl Ester (-

OPfp)

High Reactivity. Susceptible to

hydrolysis; releases toxic Pfp-

OH.

By-product
Pentafluorophenol (CAS: 771-

61-9)

Toxic/Irritant. Causes skin/eye

irritation.[2] Harmful if

swallowed.[1]

Waste Class Halogenated Organic

Do NOT mix with non-

halogenated solvents.

Requires incineration with HF

scrubbing.

Stability Moisture Sensitive

Store desiccated at -20°C.

Dispose of hydrated/old stock

immediately.

Pre-Disposal Treatment: Quenching the Active Ester
Do not dispose of active esters directly into waste drums. Unreacted active esters can react

with amines in the waste container, generating heat and pressure (exothermic polymerization).

You must chemically "kill" the reactive ester before disposal.

The Quenching Mechanism
The goal is to convert the reactive Fmoc-D-Val-OPfp into the stable, non-reactive Fmoc-D-Val-

OH (acid) or an amide, releasing the Pfp group in a controlled environment.
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Figure 1: Chemical pathway for deactivating Fmoc-D-Val-OPfp prior to disposal.

Protocol A: Quenching Liquid Waste (Reaction Mixtures)
Use this for reaction solutions containing excess Fmoc-D-Val-OPfp.

Segregation: Ensure the waste stream is designated "Halogenated Organic."

Scavenging: Add a reactive amine scavenger. Morpholine or Tris(2-aminoethyl)amine are

ideal.

Ratio: Add 1.5 equivalents of amine relative to the estimated residual ester.

Time: Stir for 30–60 minutes at room temperature.

Verification: A simple TLC check (compared to starting material) can confirm the

disappearance of the ester spot.

Disposal: Pour the quenched mixture into the Halogenated Waste container.

Protocol B: Quenching Solid Waste (Expired/Spilled Solids)
Use this for old bottles or solid spills.

Dissolution: Dissolve the solid in a minimal amount of Acetone or Dichloromethane (DCM).
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Hydrolysis: Add an equal volume of 1M Sodium Hydroxide (NaOH) or a 10% Sodium

Carbonate solution.

Note: Pfp esters hydrolyze slower than NHS esters; the base is required to catalyze the

breakdown.

Agitation: Stir or shake well for 1 hour.

Neutralization: Neutralize the solution with dilute HCl to pH 7.

Disposal: Transfer to the Halogenated Organic Waste container.

Waste Segregation & Logistics
Proper segregation is vital because the Fluorine content dictates the incineration method.

Standard incinerators may be damaged by HF generation.
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Figure 2: Decision matrix for segregating Fmoc-D-Val-OPfp waste streams.
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Key Logistical Rules:

Labeling: Tags must explicitly state "Contains Pentafluorophenol" and "Organic Fluorides."

Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers if acidic

hydrolysis was used and not fully neutralized.

No Drain Disposal: Under no circumstances should this be poured down the sink. Pfp-OH is

toxic to aquatic life.

Emergency Procedures
Skin Contact: Pfp esters are potential sensitizers.[2] Wash immediately with soap and water.

[3][4] Do not use alcohol (increases absorption).

Spill Cleanup:

Don PPE (Gloves, Goggles, Lab Coat).

Cover spill with absorbent pads.

Treat the pads as Solid Hazardous Waste (see Protocol B).

Wipe area with a dilute surfactant/base solution to hydrolyze residues.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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